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Compound of Interest

Compound Name: 4-Chlorophenylsulfonylacetone

CAS No.: 5000-48-6

Cat. No.: B1584173 Get Quote

Executive Summary & Chemical Identification
4-Chlorophenylsulfonylacetone (CAS: 5000-48-6) is a functionalized sulfone intermediate

often used in the synthesis of heterocyclic compounds and pharmaceutical precursors. Unlike

simple ketones, the presence of the sulfonyl group (ngcontent-ng-c3230145110="" _nghost-ng-

c1768664871="" class="inline ng-star-inserted">

) and the para-chlorine substituent imparts significant chemical stability and specific
environmental persistence characteristics.

Effective disposal requires strict adherence to Halogenated Organic waste streams.[1]

Improper disposal (e.g., drain pouring or mixing with non-halogenated solvents) risks regulatory

non-compliance and potential damage to municipal water treatment biology due to the

compound’s resistance to hydrolysis.[1]
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Parameter Technical Specification

IUPAC Name 1-(4-chlorobenzenesulfonyl)propan-2-one

CAS Number 5000-48-6

Molecular Formula

Physical State Solid (Crystalline powder)

Melting Point 89 – 91 °C

Solubility
Insoluble in water; soluble in polar organic

solvents (DMSO, Acetone)

Primary Hazard
Irritant (Skin/Eye); Combustible Solid;

Environmental Toxin

Hazard Profile & Pre-Disposal Assessment
Before initiating disposal, you must understand the "Why" behind the protocol.[1] This

compound contains both Chlorine and Sulfur.[1]

The Chlorine Factor: Incineration of chlorinated organics requires specific high-temperature

facilities equipped with scrubbers to prevent the formation of dioxins and to neutralize

hydrochloric acid (HCl) emissions.

The Sulfur Factor: Thermal decomposition releases sulfur oxides (ngcontent-ng-

c3230145110="" _nghost-ng-c1768664871="" class="inline ng-star-inserted">

), which are corrosive and regulated pollutants.

Critical Safety Rule: Never mix this compound with strong oxidizers (e.g., nitric acid,

perchlorates) in the waste container.[1] Sulfones are generally stable, but the ketone moiety

can react violently under oxidative stress.[1]

Disposal Decision Matrix (Workflow)
The following logic gate determines the correct waste stream based on the physical state of

your material.
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Start: Identify Material State

Is the material a SOLID? Is the material in SOLUTION?

Container: Wide-mouth HDPE or Glass Jar

Yes

Check Solvent Type

Label: 'Solid Waste - Halogenated Organic'
(List CAS: 5000-48-6)

Final Step: Transfer to EHS/Waste Vendor
(Incineration Required)

Halogenated Solvent?
(DCM, Chloroform)

Non-Halogenated Solvent?
(Acetone, Methanol)

Stream A: Halogenated Solvent Waste

Compatible Preferred (Segregate for Safety)

Stream B: Non-Halogenated Waste
(Trace Halogen Exception)

Only if <1% Concentration

Click to download full resolution via product page

Figure 1: Decision matrix for segregating 4-Chlorophenylsulfonylacetone waste.
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Detailed Operational Procedures
Scenario A: Disposal of Pure Solid (Excess Reagent)

Container: Use a wide-mouth high-density polyethylene (HDPE) jar or a clear glass jar with a

Teflon-lined screw cap.

Labeling: Clearly mark the container with the full chemical name and CAS 5000-48-6. Do not

use abbreviations like "Cl-Sulfone."

Tagging: Affix a hazardous waste tag indicating:

Constituents: 100% 4-Chlorophenylsulfonylacetone.[2]

Hazard Class: Irritant.

Scenario B: Disposal of Reaction Mixtures (Solutions)
Segregation Rule: Because the compound is halogenated, the entire solvent mixture should

ideally be treated as Halogenated Waste.[1]

Example: If dissolved in Acetone (non-halogenated), adding this compound technically

contaminates the acetone.[1] Best Practice: Pour into the "Halogenated Solvents" carboy

(e.g., with Dichloromethane waste).[1]

Volume Limits: Do not fill waste carboys beyond 90% capacity to allow for thermal

expansion.

Compatibility: Ensure the waste carboy does not contain strong bases (NaOH/KOH), as

alpha-halo/sulfonyl ketones can undergo complex degradation or polymerization in highly

alkaline environments.[1]

Scenario C: Spill Cleanup (Solid)
PPE: Wear nitrile gloves, safety goggles, and a lab coat.[1] If dust is present, use an N95

mask or work within a fume hood.[1]

Containment: Do not dry sweep if dust generation is likely.[1] Cover the spill with a damp

paper towel to suppress dust.
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Collection: Scoop the material and the contaminated paper towels into a sealable plastic

bag.

Disposal: Place the bag into the Solid Hazardous Waste container. Clean the surface with

soap and water; collect the rinsate as liquid halogenated waste.

Regulatory Compliance & Transport
RCRA Status (USA): While 4-Chlorophenylsulfonylacetone is not explicitly P-listed or U-

listed, it must be characterized based on its properties.[1] Due to the chlorine content, it is

managed as a halogenated organic to ensure proper destruction.[1]

Destruction Method: The only acceptable destruction method is High-Temperature

Incineration at a permitted TSDF (Treatment, Storage, and Disposal Facility).[1]

Drain Disposal:STRICTLY PROHIBITED. The compound is insoluble in water and persistent.

[2] Drain disposal violates the Clean Water Act and local POTW (Publicly Owned Treatment

Works) permits.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Handling Protocol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584173#4-chlorophenylsulfonylacetone-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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